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Compound of Interest

Compound Name: 2-(2-Butoxyethoxy)ethanol

Cat. No.: B094605

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental
protocols for the utilization of Butyl Carbitol (Diethylene Glycol Monobutyl Ether) in the
formulation of hard surface cleaners. The following sections detail the physical and chemical
properties of Butyl Carbitol, a sample cleaning formulation, and rigorous testing protocols to
evaluate the performance, stability, and physical characteristics of such formulations.

Introduction to Butyl Carbitol in Cleaning
Formulations

Butyl Carbitol is a versatile, slow-evaporating glycol ether with a favorable balance of
hydrophilic and hydrophobic properties. Its excellent solvency for a wide range of soils,
coupling capabilities, and 100% water solubility make it a highly effective component in
household and industrial cleaning formulations. It is particularly adept at removing oily soils and
soap scum.

Quantitative Data Summary

The following tables summarize the key physical properties of Butyl Carbitol and provide an
example formulation for a hard surface cleaner.

Table 1: Typical Physical Properties of Butyl Carbitol
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Property Value
Molecular Weight ( g/mol ) 162.2
Boiling Point (°C) 230
Flash Point (°C) 99
Freezing Point (°C) -68
Specific Gravity (25/25°C) 0.951
Viscosity (cP @ 25°C) 4.9
Surface Tension (dynes/cm @ 25°C) 30.0
Water Solubility 100%

(Source: Adapted from various sources)

Table 2: Example Hard Surface Cleaner Formulation

Ingredient Function % by Weight

Deionized Water Solvent 80.0

Sodium C12-14 Alkyl Benzene

Surfactant 5.2
Sulfonate
Sodium Nitrilotriacetate Builder 4.5
Butyl Carbitol Solvent/Coupling Agent 10.1

 To cite this document: BenchChem. [Application Notes and Protocols for Butyl Carbitol in
Cleaning Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094605#experimental-protocol-for-using-butyl-
carbitol-in-cleaning-formulations]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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